Cas no 29884-64-8 (Butanal, 2,3,4-trihydroxy-, (2R,3S)-rel-)

• Product Name: Butanal, 2,3,4-trihydroxy-, (2R,3S)-rel-
• CAS No: 29884-64-8
• MF: C₄H₈O₄
• MW: 120.103921890259
• CID: 1439622
• PubChem ID: 439665
• Update Time: 2025-04-20

Butanal, 2,3,4-trihydroxy-, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• Butanal, 2,3,4-trihydroxy-, (2R,3S)-rel-
• Butanal, 2,3,4-trihydroxy-, (2S,3R)-
• D-(-)-Threose
• NS00078950
• (+/-)-Threose
• DTXSID101017421
• CHEBI:28587
• DL-Threose
• Threose, DL-
• YTBSYETUWUMLBZ-QWWZWVQMSA-N
• NS00078801
• D-Threo-tetrose
• 9B9D25D1-BACD-403A-8BFD-5F1BEFD8B9B3
• J-200001
• 4EHO9A06LX
• T3649
• Threose
• EINECS 202-418-0
• (2S,3R)-2,3,4-Trihydroxy-butanal; [S-(R*,S*)]-2,3,4,-Trihydroxy-butanal; D-(-)-Threose;
• Threose, (+/-)-
• 95-43-2
• UNII-4EHO9A06LX
• B74AT64234
• (2S,3R)-2,3,4-trihydroxybutanal
• BS-33313
• 29884-64-8
• Q423233
• AKOS015905458
• D-Threose (~0.4 M aqueous solution)
• D-THREOSE [MI]
• SCHEMBL23308
• Threose, D-
• UNII-B74AT64234
• D-Threose
• GEO-04658

• Inchi： 1S/C4H8O4/c5-1-3(7)4(8)2-6/h1,3-4,6-8H,2H2/t3-,4-/m1/s1
• InChI Key： YTBSYETUWUMLBZ-QWWZWVQMSA-N
• SMILES： O[C@H](CO)[C@@H](C=O)O

Computed Properties

• Exact Mass: 120.042
• Monoisotopic Mass: 120.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 72.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: -2.2

Experimental Properties

• Color/Form: 易潮解的晶体
• Density: 1.41
• Boiling Point: 311.1°Cat760mmHg
• Flash Point: 156.2°C
• Refractive Index: 1.619
• PSA: 69.92000
• LogP: -1.94320

Butanal, 2,3,4-trihydroxy-, (2R,3S)-rel- Security Information

• Storage Condition：2-8°C